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Compound of Interest

Compound Name: Aldoxycarb

Cat. No.: B1666834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of aldoxycarb persistence across various soil

types, supported by experimental data. Aldoxycarb, the sulfone metabolite of the nematicide

aldicarb, is a compound of significant environmental interest due to its toxicity and potential for

groundwater contamination. Understanding its fate and behavior in different soil matrices is

crucial for accurate environmental risk assessment and the development of effective

remediation strategies.

Aldoxycarb is formed in soil through the oxidation of its parent compound, aldicarb, which first

transforms into aldicarb sulfoxide and subsequently into aldoxycarb (aldicarb sulfone). The

persistence of aldoxycarb is therefore intrinsically linked to the degradation cascade of

aldicarb and is significantly influenced by a variety of soil properties and environmental

conditions.

Comparative Persistence of Aldoxycarb and its
Precursors
The degradation of aldicarb and the subsequent formation and persistence of aldoxycarb are

highly variable and dependent on the physicochemical and biological characteristics of the soil.

The following table summarizes a compilation of data from various studies, illustrating the

dissipation times of aldicarb and its metabolites in different soil types.
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Soil
Type/Condition

Compound(s)
Half-life (DT50)
/ Persistence

Key
Influencing
Factors

Reference

Sandy Loam Aldoxycarb 2-4 weeks Texture [1]

Silty-Clay Loam Aldicarb

Fastest

degradation

compared to

other tested soils

Soil Texture [2]

Sandy-Clay

Loam
Aldicarb

Intermediate

degradation rate
Soil Texture [2]

Clay Loam Aldicarb

Slowest

degradation

compared to

other tested soils

Soil Texture [2]

Red-Yellow

Latosol

Aldicarb and

metabolites

Not detected

after 90 days
Soil Type [3]

Acidic Soil (pH

6.0)

Aldicarb Sulfone

(Aldoxycarb)

Approximately

560 days
pH [4]

Alkaline Soil (pH

> 12)

Aldicarb Sulfone

(Aldoxycarb)
A few minutes pH [4]

Cotton Field Soil

(LM)

Aldicarb and

metabolites

Total degradation

within 12 days

Prior pesticide

exposure,

microbial activity

[5][6]

Cotton Field Soil

(CL)

Aldicarb

sulfoxide and

aldoxycarb

Present after 42

days

Lower microbial

degradation
[5][6]

General Soil
Aldicarb and

metabolites
< 1 to 12 days

General soil

conditions
[7]

Factors Influencing Aldoxycarb Persistence in Soil
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The persistence of aldoxycarb in soil is not static but is governed by a complex interplay of

various factors. The degradation pathway from aldicarb to aldoxycarb and its eventual

dissipation is influenced by:

Soil pH: This is one of the most critical factors. Aldoxycarb is significantly more stable and

persistent in acidic soils, while its degradation is rapidly accelerated under alkaline

conditions.[1][4]

Microbial Activity: Soil microorganisms play a vital role in the degradation of aldicarb and its

metabolites.[5][6] Soils with a history of pesticide application may harbor adapted microbial

populations capable of accelerated degradation.[5][6]

Soil Texture: The composition of sand, silt, and clay in the soil influences the rate of

degradation. For instance, aldicarb degradation has been observed to be faster in silty-clay

loam compared to clay loam soils.[2]

Organic Matter Content: Soils with high organic matter may exhibit different degradation

rates due to adsorption and bioavailability of the compounds.

Temperature and Moisture: These environmental factors also impact the rate of chemical and

microbial degradation processes in the soil.

Experimental Protocols
The data presented in this guide are derived from laboratory and field studies employing

various methodologies to assess the persistence of aldoxycarb. Below are generalized

protocols for key experiments cited.

Soil Sample Collection and Characterization
Soil Sampling: Soil samples are collected from different depths of the target fields or

locations. For comparative studies, soils with distinct textures (e.g., sandy loam, clay loam,

silty clay loam) are selected.

Sample Preparation: The collected soil is air-dried, sieved to remove large debris, and

homogenized.
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Soil Characterization: Key soil properties are determined, including:

pH: Measured in a soil-water or soil-CaCl2 slurry using a pH meter.

Organic Carbon Content: Determined by methods such as Walkley-Black wet oxidation or

dry combustion.

Soil Texture: Analyzed using the hydrometer method or pipette method to determine the

percentage of sand, silt, and clay.

Pesticide Degradation Study (Incubation Experiment)
Pesticide Application: A known concentration of aldicarb or aldoxycarb, often radiolabeled

(e.g., with ¹⁴C), is applied to the prepared soil samples.

Incubation: The treated soil samples are incubated in the dark under controlled temperature

and moisture conditions for a specified period.

Sampling: Sub-samples of the incubated soil are collected at regular intervals (e.g., 0, 1, 3,

7, 14, 30, 60, and 90 days).

Residue Extraction: The pesticide residues are extracted from the soil samples using an

appropriate organic solvent (e.g., acetonitrile, methanol).

Analysis: The concentration of the parent compound and its metabolites (aldicarb sulfoxide

and aldoxycarb) in the extracts is quantified using analytical techniques such as High-

Performance Liquid Chromatography (HPLC) or Gas Chromatography with Flame Ionization

Detection (GC-FID).[3][5]

Data Analysis: The degradation kinetics are determined by plotting the concentration of the

pesticide over time. The dissipation time 50% (DT50) or half-life is then calculated, often

assuming first-order kinetics.[2]

Visualizing the Degradation Pathway and
Influencing Factors
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The following diagrams illustrate the degradation pathway of aldicarb in soil and the key factors

influencing the persistence of its metabolite, aldoxycarb.
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Figure 1: Aldicarb degradation pathway in soil.
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Figure 2: Factors affecting aldoxycarb persistence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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